2,6-dichloro-3-(trifluoromethyl)benzoic Acid

• IUPAC Name: 2,6-dichloro-3-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H3Cl2F3O2/c9-4-2-1-3(8(11,12)13)6(10)5(4)7(14)15/h1-2H,(H,14,15)
• InChI Key: WRNSEKNHEIXBES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)Cl)C(=O)O)Cl
• Molecular Formula: C8H3Cl2F3O2
• DSSTOX Substance ID: DTXSID10470518
• Molecular Weight: 259.01 g/mol
• CAS No.: 25922-41-2

Description

2,6-Dichloro-3-(trifluoromethyl)benzoic Acid is a synthetic organic compound. It has a molecular weight of 259.01.

Molecular Structure Analysis

The molecular formula of this compound is C8H3Cl2F3O2. The InChI code for the compound is 1S/C8H3Cl2F3O2/c9-4-2-1-3 (8 (11,12)13)6 (10)5 (4)7 (14)15/h1-2H, (H,14,15).

Physical and Chemical Properties Analysis

The compound is a solid at ambient temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Fluorescence Probes Development

2,6-Dichloro-3-(trifluoromethyl)benzoic acid derivatives have been used in the development of novel fluorescence probes. These probes are designed to detect highly reactive oxygen species (hROS) selectively. Researchers designed and synthesized specific derivatives that selectively and dose-dependently react with hROS, producing a strongly fluorescent compound, fluorescein. These probes have been applied in living cells and have shown resistance to light-induced autoxidation, making them useful tools for studying the roles of hROS in various biological and chemical applications (Setsukinai et al., 2003).

Pesticide Synthesis

The compound has been involved in the synthetic process of novel pesticides like Bistrifluron. A detailed synthetic route explains how certain derivatives of this compound are used to produce pesticides exhibiting potent growth-retarding activity against pests. This synthesis holds importance for industrial production due to its high yield and feasibility (Liu An-chan, 2015).

Catalysis in Polymer Synthesis

Derivatives of this compound have been utilized in the synthesis of polymers. For instance, they have been used as initiators in the cyclopolymerization of certain compounds, leading to the formation of copolymers. This application is significant in materials science, particularly in the creation of new materials with desirable properties (Mayershofer et al., 2006).

Solid-State Structures in Catalysis

Studies have shown that zinc complexes derived from benzoic acids with electron-withdrawing substituents, like this compound, can act as catalyst precursors. These complexes have been structurally characterized and found effective in processes like the coupling of carbon dioxide and epoxides. This application is crucial in the field of catalysis and polymer chemistry (Darensbourg et al., 2002).

Mechanism of Action

Target of Action

It is known to be used as a reactant in the preparation of trifluoromethylphenyl as p2 for ketoamide-based cathepsin s inhibitors .

Mode of Action

As a reactant in the synthesis of cathepsin S inhibitors, it may contribute to the inhibition of cathepsin S, an enzyme involved in protein degradation .

Biochemical Pathways

Given its role in the synthesis of cathepsin s inhibitors, it may impact pathways involving protein degradation .

Result of Action

As a component in the synthesis of cathepsin S inhibitors, it may contribute to the inhibition of protein degradation .

Biochemical Analysis

Biochemical Properties

2,6-Dichloro-3-(trifluoromethyl)benzoic acid plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It is known to inhibit certain enzymes, thereby affecting metabolic pathways. For instance, it can interact with cytochrome P450 enzymes, which are involved in the metabolism of many drugs and endogenous compounds. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to inhibition of its activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the expression of genes involved in oxidative stress response and apoptosis. Additionally, this compound can disrupt cellular metabolism by inhibiting key metabolic enzymes, leading to altered levels of metabolites .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, such as enzymes and receptors. This binding can result in either inhibition or activation of the target biomolecule. For instance, the compound can inhibit enzyme activity by occupying the active site, preventing substrate binding and subsequent catalysis. Additionally, this compound can modulate gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under ambient conditions, but it can degrade over time, leading to reduced efficacy. Long-term exposure to this compound has been associated with persistent changes in cellular metabolism and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exert minimal effects, while higher doses can lead to significant biochemical and physiological changes. Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. High doses of this compound can result in toxic or adverse effects, including liver and kidney damage, as well as disruptions in metabolic processes .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a key role in the metabolism of xenobiotics and endogenous compounds. The compound can affect metabolic flux by inhibiting or activating specific enzymes, leading to changes in metabolite levels. Additionally, this compound can influence the production of reactive oxygen species and other metabolic intermediates .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms. Once inside the cell, it can bind to specific proteins, influencing its localization and accumulation. The distribution of this compound within tissues can vary, with higher concentrations often found in organs involved in detoxification, such as the liver and kidneys .

Subcellular Localization

The subcellular localization of this compound is an important factor that affects its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy production. The localization of this compound can also affect its interactions with other biomolecules and its overall efficacy in biochemical reactions .